Cas no 1704943-48-5 ((3R)-3-Amino-N-methylpiperidine-1-carboxamide)

• Product Name: (3R)-3-Amino-N-methylpiperidine-1-carboxamide
• CAS No: 1704943-48-5
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 5263360
• Update Time: 2025-06-08

(3R)-3-Amino-N-methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-Amino-N-methylpiperidine-1-carboxamide
• 1-Piperidinecarboxamide, 3-amino-N-methyl-, (3R)-

• Inchi： 1S/C7H15N3O/c1-9-7(11)10-4-2-3-6(8)5-10/h6H,2-5,8H2,1H3,(H,9,11)/t6-/m1/s1
• InChI Key： RIBALLSLJGZPRV-ZCFIWIBFSA-N
• SMILES： O=C(NC)N1CCC[C@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: -0.8
• Topological Polar Surface Area: 58.4

Additional information on (3R)-3-Amino-N-methylpiperidine-1-carboxamide

Introduction to (3R)-3-Amino-N-methylpiperidine-1-carboxamide (CAS No. 1704943-48-5)

(3R)-3-Amino-N-methylpiperidine-1-carboxamide, with the CAS number 1704943-48-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The piperidine ring, a six-membered heterocyclic amine, is a common structural motif in many bioactive molecules, making this compound of particular interest for medicinal chemists.

The compound's stereochemistry, specifically the (3R) configuration, plays a crucial role in its biological activity. Chiral centers are often critical in determining the efficacy and selectivity of pharmaceutical agents. The (3R) configuration of (3R)-3-Amino-N-methylpiperidine-1-carboxamide suggests that it may exhibit specific interactions with biological targets, which could be leveraged in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of piperidine-based compounds for their potential use in treating various diseases. Piperidine derivatives have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The amine and carboxamide functional groups in (3R)-3-Amino-N-methylpiperidine-1-carboxamide contribute to its ability to interact with biological systems, making it a valuable building block for drug discovery.

One of the most exciting areas of research involving (3R)-3-Amino-N-methylpiperidine-1-carboxamide is its potential application in the treatment of neurological disorders. Studies have shown that piperidine-based compounds can modulate neurotransmitter systems, which could be beneficial in conditions such as depression, anxiety, and neurodegenerative diseases. The specific stereochemistry of this compound may enhance its binding affinity to target receptors, leading to more effective treatments.

Additionally, the compound has shown promise in the development of antiviral agents. The unique structural features of (3R)-3-Amino-N-methylpiperidine-1-carboxamide allow it to interact with viral enzymes and proteins, potentially inhibiting viral replication. This has been particularly relevant in the context of emerging infectious diseases, where rapid development of new antiviral drugs is crucial.

The synthesis of (3R)-3-Amino-N-methylpiperidine-1-carboxamide is another area of active research. Efficient synthetic routes are essential for the large-scale production of pharmaceutical compounds. Researchers have been exploring various methodologies to optimize the synthesis of this compound, aiming to improve yield and purity while minimizing side reactions. Advances in synthetic chemistry have made it possible to produce complex molecules like (3R)-3-Amino-N-methylpiperidine-1-carboxamide with greater precision and efficiency.

The pharmacokinetic properties of (3R)-3-Amino-N-methylpiperidine-1-carboxamide are also being thoroughly investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its therapeutic potential. Studies have been conducted to assess the compound's bioavailability and metabolic stability, which are key factors in drug development.

In conclusion, (3R)-3-Amino-N-methylpiperidine-1-carboxamide (CAS No. 1704943-48-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and stereochemistry make it an attractive candidate for drug development, particularly in the treatment of neurological disorders and infectious diseases. Ongoing research into its synthesis, pharmacokinetics, and biological activity continues to expand our understanding of this compound's therapeutic potential.